Low temperature electrochemical synthesis of titanium nitride
Chemical Communications Pub Date: 2001-03-07 DOI: 10.1039/B100713K
Abstract
Electrochemical oxidation of a titanium electrode in a solution of potassium amide in liquid ammonia resulted in the deposition of titanium nitride either as a thin film or as nanoparticles.
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